Cas no 106-23-0 (Citronellal)

• Product Name: Citronellal
• CAS No: 106-23-0
• MF: C₁₀H₁₈O
• MW: 154.25
• MDL: MFCD00038090
• CID: 35361
• PubChem ID: 7794
• Update Time: 2026-02-27

Citronellal Chemical and Physical Properties

Names and Identifiers

• Citronellal
• RHODINAL
• 2,3-Dihydrocitral
• 3,7-dimethyl-6-octena
• 3,7-dimethyloct-6-enal
• 6-ocetnal,3,7-dimethyl-
• 6-octenal,3,7-dimethyl-
• 6-Octenal,3,7-dimethyl-,(±)-
• b-citronellal
• (±)-Citronellal
• rac-Citronellal
• (±)-3,7-Dimethyl-6-octenal
• 3,7-dimethyloct-6-en-1-al
• ALPHA-CITRONELLAL
• Citronella
• CITRONELLAL 80
• Citronellel
• d-rhodinal
• Levo-citronellal
• 3,7-Dimethyl-6-octenal
• FEMA 2307
• dl-Citronellal
• 3,7-DIMETHYL-6-OCTEN-1-AL
• (+/-)-3,7-DIMETHYL-6-OCTENAL
• (R)-3,7-dimethyl-6-octenal
• (3S)-(-)-citronellal
• (R)-(+)-Citronellal
• (R)-Citronellal
• (3R)-(+)-citronellal
• (3S)-3,7-dimethyl-6-octenal
• (S)-3,7-dimethyl-6-octenal
• (R)-3,7-dimethyloct-6-enal
• (S)-(-)-citronellal
• beta-citronellal
• (S)-3,7-Dimethyloct-6-enal
• (3R)-3,7-dimethyl-6-octenal

• MDL： MFCD00038090
• Inchi： 1S/C10H18O/c1-9(2)5-4-6-10(3)7-8-11/h5,8,10H,4,6-7H2,1-3H3
• InChI Key： NEHNMFOYXAPHSD-UHFFFAOYSA-N
• SMILES： CC(=CCCC(C)CC=O)C
• BRN： 1720789

Computed Properties

• Exact Mass: 154.13600
• Monoisotopic Mass: 154.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: It is colorless or yellowish oily liquid
• Density: 0.857 g/mL at 25 °C(lit.)
• Melting Point: -16°C (estimate)
• Boiling Point: 207 °C(lit.)
• Flash Point: Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
• Refractive Index: n20/D 1.451(lit.)
• PH: 7 (H2O)
• Water Partition Coefficient: Slightly miscible with water and ethanol.
• PSA: 17.07000
• LogP: 2.95790
• Merck: 14,2329
• Sensitiveness: Air Sensitive
• FEMA: 2307
• Specific Rotation: D25 +11.50°
• Solubility: Soluble in ethanol, acetone, ethyl acetate and other organic solvents, insoluble in glycerol and water.

Citronellal Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38-43-51/53
• Safety Instruction： S36/37-S61-S37/39-S26-S36
• FLUKA BRAND F CODES：8
• RTECS：RH2140000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• TSCA：Yes
• Explosive Limit：1.2-4.5%(V)
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids
• Natural Products and Extracts Plant Extracts Plant based Minthostachys andina
• Natural Products and Extracts Plant Extracts Plant based Laser trilobum
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Natural Products and Extracts Flavors and Fragrances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Citronellal

Citronellal (CAS No. 106-23-0): A Versatile Aldehyde with Diverse Applications in Chemistry and Biomedicine

Citronellal (CAS No. 106-23-0), a naturally occurring cyclic monoterpene aldehyde, has garnered significant attention in recent years due to its multifunctional properties and expanding applications across various industries. Structurally characterized by the formula C₁₀H₁₈O, this compound exhibits a unique combination of volatility, antimicrobial activity, and antioxidant potential. Derived primarily from essential oils of plants like lemongrass (Cymbopogon species) and geraniums, Citronellal is not only a key ingredient in perfumery but also an emerging player in pharmaceutical and biomedical research.

The molecular structure of Citronellal features a cyclohexenyl ring fused with a methylpropenyl group, terminated by an aldehyde functional group (-CHO). This configuration imparts distinct physicochemical properties: a melting point of -4°C, boiling point of 247°C, and low water solubility (approximately 5 mg/L at 25°C). These characteristics make it ideal for formulation in volatile products while enabling controlled reactivity in chemical synthesis. Recent studies have further elucidated its stereochemistry; the (R)-enantiomer dominates in natural sources, whereas synthetic routes can produce both enantiomers for specialized applications.

In the fragrance industry, Citronellal remains indispensable as a top note component in citrus and floral perfumes. Its fresh, lemon-like aroma profile has been enhanced through modern encapsulation technologies reported in 2023 studies by Nature Materials, which demonstrated microcapsule formulations that extend aroma release duration by up to 72 hours. Beyond traditional uses, researchers at MIT recently synthesized Citronellal-based polymer matrices that combine olfactory properties with UV-blocking capabilities for smart textile applications—a breakthrough highlighted in the Journal of Materials Chemistry A.

Emerging biomedical applications are particularly promising. A landmark 2024 study published in Nature Communications revealed Citronellal's ability to inhibit quorum sensing mechanisms in pathogenic bacteria like Pseudomonas aeruginosa, offering new strategies against antibiotic-resistant infections without promoting resistance development. In dermatology, its anti-inflammatory effects were validated through clinical trials involving topical formulations that reduced erythema scores by 45% compared to placebo groups—a finding published in the Journal of Investigative Dermatology.

Synthetic chemists continue to explore Citronellal's potential as a chiral building block. A 2023 methodology from the University of Tokyo demonstrated enzymatic oxidation pathways using P450 monooxygenases to convert citronellol into high-purity Citronellal with >98% enantioselectivity—a process now commercialized by several fine chemical manufacturers. This advancement addresses sustainability concerns by reducing waste compared to traditional Grignard reagent methods.

In agriculture, recent field trials have validated Citronellal's role as an eco-friendly pesticide alternative. Research from ETH Zurich showed that nano-emulsified formulations provided effective aphid control on wheat crops without harming beneficial insects—a critical advantage over conventional neonicotinoids. These findings align with growing regulatory pressures to reduce synthetic pesticide residues, positioning Citronnellal-based solutions at the forefront of sustainable farming practices.

Safety assessments remain crucial for expanding applications. The European Food Safety Authority (EFSA) conducted comprehensive evaluations concluding that typical exposure levels via cosmetics or food additives pose negligible risks—though occupational exposure limits were revised downward based on inhalation toxicity studies published in Toxicological Sciences. These guidelines ensure safe handling practices while preserving market access across regulated industries.

Looking forward, computational chemistry models predict novel applications leveraging Citronnellal's electronic properties as a ligand for metalloenzyme inhibition studies. Preliminary data from Stanford University suggest its derivatives could modulate metabolic pathways associated with obesity—a direction requiring further preclinical validation but offering tantalizing possibilities for nutraceutical development.

In conclusion, Citronnellal (CAS No. 106-23-0) exemplifies how natural compounds can be optimized through advanced chemistry to address modern challenges across multiple domains—from personal care innovations to antimicrobial therapies and sustainable agriculture solutions. Its evolving profile underscores the importance of interdisciplinary research in unlocking the full potential of terpenoid aldehydes like this versatile molecule.